Cas no 2138349-69-4 (4-{[Dimethyl(oxo)-lambda6-sulfanylidene]amino}-3-(trifluoromethyl)benzene-1-sulfonyl fluoride)

• Product Name: 4-{[Dimethyl(oxo)-lambda6-sulfanylidene]amino}-3-(trifluoromethyl)benzene-1-sulfonyl fluoride
• CAS No: 2138349-69-4
• MF: C₉H₉F₄NO₃S₂
• MW: 319.296273946762
• CID: 6409878
• PubChem ID: 165452684
• Update Time: 2025-10-28

4-{[Dimethyl(oxo)-lambda6-sulfanylidene]amino}-3-(trifluoromethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-{[dimethyl(oxo)-lambda6-sulfanylidene]amino}-3-(trifluoromethyl)benzene-1-sulfonyl fluoride
• 2138349-69-4
• EN300-729128
• 4-{[Dimethyl(oxo)-lambda6-sulfanylidene]amino}-3-(trifluoromethyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C9H9F4NO3S2/c1-18(2,15)14-8-4-3-6(19(13,16)17)5-7(8)9(10,11)12/h3-5H,1-2H3
• InChI Key： DRBJNPAAUGZJIC-UHFFFAOYSA-N
• SMILES： S(C)(C)(=NC1C=CC(=CC=1C(F)(F)F)S(=O)(=O)F)=O

Computed Properties

• Exact Mass: 318.99599814g/mol
• Monoisotopic Mass: 318.99599814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.3Ų

Additional information on 4-{[Dimethyl(oxo)-lambda6-sulfanylidene]amino}-3-(trifluoromethyl)benzene-1-sulfonyl fluoride

Comprehensive Overview of 4-{[Dimethyl(oxo)-lambda6-sulfanylidene]amino}-3-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 2138349-69-4)

The compound 4-{[Dimethyl(oxo)-lambda6-sulfanylidene]amino}-3-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 2138349-69-4) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and material science. Its unique molecular structure, featuring a sulfonyl fluoride moiety and a trifluoromethyl group, makes it a valuable intermediate for the development of novel pharmaceuticals and advanced materials. Researchers are particularly interested in its potential applications in click chemistry and bioconjugation, which are currently trending topics in the scientific community.

One of the key reasons for the growing interest in this compound is its role in covalent inhibitor design. The sulfonyl fluoride group is known for its ability to form stable covalent bonds with target proteins, making it a crucial component in the development of protease inhibitors and other therapeutic agents. This aligns with the current focus on targeted drug delivery and precision medicine, which are among the most searched topics in AI-driven drug discovery platforms. The compound's trifluoromethyl group further enhances its metabolic stability, a highly desirable property in modern pharmaceutical development.

In addition to its pharmaceutical applications, 4-{[Dimethyl(oxo)-lambda6-sulfanylidene]amino}-3-(trifluoromethyl)benzene-1-sulfonyl fluoride is also being explored for its potential in polymer chemistry. The sulfonyl fluoride moiety can act as a reactive handle for post-polymerization modifications, enabling the creation of functional materials with tailored properties. This is particularly relevant in the context of smart materials and responsive polymers, which are frequently discussed in academic and industrial research forums.

The synthesis and characterization of this compound require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods are essential for ensuring the purity and consistency of the compound, which is critical for its applications in high-throughput screening and combinatorial chemistry. The compound's CAS No. 2138349-69-4 serves as a unique identifier, facilitating its retrieval from chemical databases and literature.

From an environmental perspective, the compound's fluorinated components have raised questions about its ecological impact. However, recent studies suggest that its stability under physiological conditions minimizes potential risks, making it a viable candidate for sustainable green chemistry initiatives. This aspect is particularly important given the increasing emphasis on environmentally friendly synthesis methods in the chemical industry.

In summary, 4-{[Dimethyl(oxo)-lambda6-sulfanylidene]amino}-3-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 2138349-69-4) is a versatile compound with broad applications in drug discovery, material science, and sustainable chemistry. Its unique structural features and reactivity profile make it a subject of ongoing research, aligning with current trends in AI-augmented research and interdisciplinary science. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the development of next-generation therapeutics and advanced materials.